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Compound of Interest

Compound Name: Cinnamalacetone

Cat. No.: B8778520

Essential Safety and Handling Guide for
Cinnamalacetone

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Cinnamalacetone. Adherence to these protocols is vital for
ensuring personal safety and regulatory compliance.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Cinnamalacetone.
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Property Value Reference
Chemical Formula C21H180 [1112][3]
Molecular Weight 286.37 g/mol [1][3]
Appearance Yellow crystalline solid [31[4]
Melting Point 139 - 145 °C (282.2 - 293 °F) [1][4]

Oral LD50 (Rat) 2,220 mg/kg [5]

Dermal LD50 (Rabbit) 1,260 mg/kg [5]
Inhalative LC50/4h (Rat) 68.88 mg/l [5]

Storage Class 11 (Combustible Solids) [1]

Personal Protective Equipment (PPE)

When handling Cinnamalacetone, a comprehensive approach to personal protection is
mandatory to prevent skin contact, eye irritation, and inhalation of dust.[6] Some safety data
sheets classify Cinnamalacetone as a hazardous substance that can cause skin and eye
irritation and may be harmful if inhaled or swallowed.[7] Therefore, the following PPE is
required.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that meets
approved standards such as ANSI Z87.1.[8][9] This is critical to protect against splashes and
airborne particles.

o Skin and Body Protection:

o Gloves: Chemical-resistant gloves (e.g., milled butyl rubber or nitrile) are essential to
prevent skin contact.[8][10] Always inspect gloves for integrity before use and change
them immediately if contact with the chemical occurs.[8]

o Lab Coat: A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned to
protect against spills.[8]
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o Clothing: Wear long pants and closed-toe, closed-heel shoes to ensure full skin coverage.

[8]

o Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize dust and vapor inhalation.[6][7][11]

o If engineering controls are insufficient or for spill response, a NIOSH-approved respirator
(e.g., N95 type for solids) is necessary.[1] Proper fit testing and training are required for
respirator use.[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Experimental Workflow for Handling Cinnamalacetone
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Safe Handling Workflow for Cinnamalacetone

Preparation
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Review SDS and procedures

&roceed

2. Select & Don PPE
Goggles, Gloves, Lab Coat

Enter Lab

Handling
Y
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%egin Work

4. Handle Chemical
Avoid dust creation.
Keep containers closed.

Work Complete

Post-HandIir;; & Disposal

5. Decontaminate
Clean work surfaces.
Wash hands thoroughly.

:

6. Doff PPE
Remove gear correctly
to avoid contamination.

;

7. Waste Disposal
Segregate chemical waste
for licensed disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cinnamalacetone.
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Step-by-Step Handling and Storage Protocols

Handling:

Ventilation: Always handle Cinnamalacetone in a well-ventilated area or under a chemical
fume hood to prevent the dispersion of dust.[6][7]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[6] Do not
breathe dust or vapors.[2][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[7] Wash hands and face
thoroughly after handling the substance.[6][7]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[7]
Storage:

o Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[2][7]

« Integrity: Store in a locked-up area to maintain integrity and prevent unauthorized access.[7]

e Incompatibilities: Keep away from incompatible materials, though specific incompatibilities
are not widely listed, general prudence is advised.[5]

Spill and First Aid Procedures

Accidental Release Measures:

o Evacuate: Immediately evacuate personnel to a safe area.[6]
» Ventilate: Ensure adequate ventilation in the spill area.

o Containment: Prevent the product from entering drains.[6]

o Cleanup: For solid spills, sweep or shovel the material into a suitable, labeled container for
disposal without creating dust.[2][4]

First Aid:
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 Inhalation: Move the person to fresh air. If they feel unwell, seek medical attention.[4][6]

o Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin with
plenty of soap and water.[4][7] If skin irritation occurs, get medical advice.[6][7]

o Eye Contact: Rinse cautiously with plenty of water for several minutes, removing contact
lenses if present and easy to do.[7] If eye irritation persists, seek medical attention.[6][7]

 Ingestion: Rinse the mouth with water.[4][7] Seek medical attention if you feel unwell.[4]

Disposal Plan

Chemical waste must be managed to ensure complete and accurate classification and
disposal.[2]

e Product Disposal: Dispose of Cinnamalacetone in accordance with all local, regional, and
national regulations.[2][6] This should be done through a licensed waste disposal company.
[6] Do not empty into drains.[5]

» Contaminated Packaging: Empty containers completely before disposal.[6] Dispose of
contaminated packaging in the same manner as the product itself, following all applicable
regulations.[2][6] Do not re-use empty containers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Cinnamalacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8778520#personal-protective-equipment-for-
handling-cinnamalacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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